![molecular formula C12H15F3N4O B6434993 N-methyl-N-({1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}methyl)acetamide CAS No. 2549032-26-8](/img/structure/B6434993.png)
N-methyl-N-({1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methyl-N-({1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}methyl)acetamide, also known as AZ-MMA, is a synthetic molecule used for a variety of scientific research applications. It has been used in drug discovery and development, as well as in the study of biochemical and physiological processes. AZ-MMA has been found to be particularly effective in the inhibition of certain enzymes, and its ability to interact with other molecules has made it a valuable tool in the laboratory.
Scientific Research Applications
N-methyl-N-({1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}methyl)acetamide has been used in a variety of scientific research applications. It has been found to be an effective inhibitor of certain enzymes, such as the enzyme cyclooxygenase-2 (COX-2). This makes it useful in the study of inflammation and other physiological processes. In addition, this compound has been used in the study of protein-protein interactions and as a substrate for certain enzymes. It has also been used in drug discovery and development, as it can be used to identify novel drug targets and to assess the efficacy of potential drugs.
Mechanism of Action
The mechanism of action of N-methyl-N-({1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}methyl)acetamide is not yet fully understood, but it is believed to involve the inhibition of certain enzymes. Specifically, this compound has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of inflammatory mediators, and the inhibition of this enzyme can lead to a reduction in inflammation. In addition, this compound has been found to interact with other molecules, such as proteins, which can be useful in the study of protein-protein interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied, but some of its effects have already been identified. As mentioned previously, this compound has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of inflammatory mediators, and the inhibition of this enzyme can lead to a reduction in inflammation. In addition, this compound has been found to interact with other molecules, such as proteins, which can be useful in the study of protein-protein interactions.
Advantages and Limitations for Lab Experiments
The use of N-methyl-N-({1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}methyl)acetamide in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively stable, which makes it easy to store and handle. In addition, it is an effective inhibitor of certain enzymes, such as COX-2, which can be useful in the study of inflammation and other physiological processes. However, there are some limitations to the use of this compound in laboratory experiments. For example, it is not always effective in inhibiting certain enzymes, and its interactions with other molecules can be unpredictable.
Future Directions
There are a number of potential future directions for the use of N-methyl-N-({1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}methyl)acetamide in scientific research. For example, further research could be conducted on its mechanism of action and its interactions with other molecules. In addition, it could be used in the study of other biochemical and physiological processes, such as cell signaling pathways. Furthermore, it could be used in the development of novel drugs, as it has already been used to identify novel drug targets and assess the efficacy of potential drugs. Finally, it could be used in the study of protein-protein interactions, as it has already been used to identify novel protein-protein interactions.
Synthesis Methods
The synthesis of N-methyl-N-({1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}methyl)acetamide is relatively straightforward and typically involves a two-step process. The first step involves the reaction of trifluoromethylpyrimidine-4-ylazetidin-3-ylmethylacetamide (TPA) with methyl iodide to form the intermediate this compound-I. This intermediate is then reacted with sodium borohydride to form the final product, this compound.
properties
IUPAC Name |
N-methyl-N-[[1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F3N4O/c1-8(20)18(2)4-9-5-19(6-9)11-3-10(12(13,14)15)16-7-17-11/h3,7,9H,4-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYRXEZOVVPPTHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C)CC1CN(C1)C2=NC=NC(=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15F3N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.